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Teresina, Brazil – This technical guide provides a comprehensive analysis of the multifaceted

nature of social inequality in Teresina, the capital city of the state of Piauí. Drawing on a wide

range of quantitative data and academic research, this document is intended for researchers,

scientists, and professionals in drug development, offering insights into the socio-economic

landscape that can influence public health and other developmental outcomes. The guide

delves into the key determinants of inequality in the city, presents detailed data in a structured

format, outlines the methodologies of seminal studies, and visualizes the complex interplay of

factors contributing to social disparities.

Quantitative Overview of Social Inequality in
Teresina
Social inequality in Teresina manifests across several key domains, including income,

education, housing, and healthcare. The following tables summarize the most recent available

data to provide a comparative snapshot of these disparities.

Income Inequality
Income inequality remains a significant challenge in Teresina. The Gini coefficient, a primary

measure of income distribution, indicates a high level of disparity, although there have been

fluctuations over the years.
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Indicator Teresina Piauí
Northeast

Brazil
Brazil Year Source

Gini

Coefficient
0.582 0.582 0.625 0.573 2021

IBGE, cited

in SEPLAN

(2022)

Gini

Coefficient
0.6171 - - - 2010

DATASUS,

cited in

Transforma

tive Urban

Coalitions

Average

Monthly

Household

Income per

capita

(BRL)

R$

2,551.82

R$

1,284.87
- - 2010

IBGE, cited

in Acesse

Piauí

(2012)

Income of

Richest

Neighborh

ood

(Jóquei

Clube)

(BRL)

R$

12,033.03
- - - 2010

IBGE, cited

in Acesse

Piauí

(2012)

Income of

Poorest

Neighborh

ood (São

Lourenço)

(BRL)

R$ 714.40 - - - 2010

IBGE, cited

in Acesse

Piauí

(2012)

Ratio of

Richest to

Poorest

Neighborh

17 times - - - 2010 IBGE, cited

in Acesse

Piauí

(2012)
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ood

Income

Gender

Pay

Inequality

(Women's

earnings

as % of

men's)

65.6% - - 72% 2022

IBGE -

PNAD,

cited in

New

Science

(2025)

Note: The Gini coefficient ranges from 0 (perfect equality) to 1 (perfect inequality).

Educational Disparities
The educational landscape in Teresina is characterized by a stark divide between public and

private institutions and varying levels of access and quality across different age groups.
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Indicator Value Year Source

Municipal Human

Development Index -

Education (IDHM-E)

0.686 2010 Atlas Brasil

% of children aged 6-

14 in school
97.54% 2010 Atlas Brasil

% of youth aged 15-

17 with completed

primary education

62.94% 2010 Atlas Brasil

% of youth aged 18-

20 with completed

secondary education

46.22% 2010 Atlas Brasil

Private primary and

secondary schools as

% of total

29% 2007
INEP, cited in SciELO

(2013)

Private school

enrollment (7-14

years) as % of total

26% 2007
INEP, cited in SciELO

(2013)

Housing and Urban Infrastructure Inequality
Inadequate housing and disparities in urban infrastructure are prominent features of social

inequality in Teresina, with a significant portion of the population living in precarious conditions.
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Indicator Value Year Source

Housing Deficit

(households)
Over 35,000 2019

Fundação João

Pinheiro, cited in G1

(2022)

% of families with

inadequate housing
9% 2019

Fundação João

Pinheiro, cited in G1

(2022)

Number of favelas

and urban

communities

170 2022
IBGE, cited in G1

(2025)

Population living in

favelas and urban

communities

198,189 (22.9% of the

city's population)
2022

IBGE, cited in G1

(2024)

% of urban footprint in

hazardous/risk-prone

areas

7.8% 2019 Urban Resilience Hub

% of population

covered by

wastewater network

35% 2019 Urban Resilience Hub

% of households with

inadequate structure
~20% 2019 Urban Resilience Hub

Access to adequate

sewage disposal
18.1% 2023 IBGE (2024)

Health Inequality
Access to and quality of healthcare services also reflect the broader social inequalities in

Teresina.
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Indicator Finding Year Source

Non-performance of

mammography

(women 40-69)

Associated with

brown/black race,

lower education, and

lower income.

2010-2011 SciELO

Investment in public

health

Highest per capita

among Brazilian

capitals.

2019 Urban Resilience Hub

Methodological Protocols of Key Data Sources
The quantitative data presented in this guide are primarily derived from studies and surveys

conducted by the Brazilian Institute of Geography and Statistics (IBGE) and other research

institutions. Understanding the methodologies employed is crucial for interpreting the data

accurately.

IBGE Demographic Census
The Demographic Census is the most comprehensive survey of the Brazilian population,

providing detailed information on demographics, housing, education, and income at the

municipal and intra-municipal levels.

Data Collection: The census is conducted through face-to-face interviews with all households

in the national territory. Trained census takers use electronic data collection devices to

administer a standardized questionnaire. Two types of questionnaires are used: a basic one

for all households and a more detailed sample questionnaire for a statistically selected

subset of households.

Sampling (for the sample questionnaire): The sample is selected through a stratified random

sampling process to ensure representativeness for various geographic and socio-economic

strata.

Key Variables for Inequality Analysis: The census collects data on household income,

educational attainment of residents, housing characteristics (materials, access to sanitation,

water, and electricity), race/color, and employment status. This allows for the calculation of
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indicators such as the Gini coefficient, literacy rates, and housing deficit at a granular level,

including for specific neighborhoods (census tracts) within Teresina.

Continuous National Household Sample Survey (PNAD
Contínua)
The PNAD Contínua is a quarterly household survey that provides key information on the labor

force, income, and other socio-demographic characteristics for Brazil, its major regions, states,

and metropolitan areas, including Teresina.

Data Collection: Data is collected through interviews with residents of a rotating sample of

households. The interviews are conducted in person using portable data collection devices.

Each selected household is interviewed for five consecutive quarters to track changes over

time.

Sampling: The PNAD Contínua employs a complex probabilistic sampling design in two or

three stages (depending on the municipality's characteristics), with stratification of the

primary sampling units. This ensures the statistical representativeness of the collected data.

For Teresina, the survey provides specific estimates.

Key Variables for Inequality Analysis: The survey gathers detailed information on all sources

of income, employment status, educational level, and demographic characteristics. It is a

primary source for tracking the Gini coefficient and other income inequality metrics between

census years.

Study on Educational Inequalities in Teresina (Nogueira
et al., published in SciELO)
This research aimed to understand the mechanisms producing educational inequalities in

Teresina.

Methodology: The study employed a mixed-methods approach.

Quantitative Data: Data was collected from the Prova Brasil (a national assessment of

basic education), the School Census, and a specific survey administered to students. A
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Social Vulnerability Index for Teresina (IVS-T) was created based on census data to

analyze socio-spatial inequalities.

Qualitative Data: The research included interviews with education officials, school

principals, and parents, as well as case studies of selected schools.

Analysis: The quantitative data was used to compare student performance across different

school networks (public vs. private, state vs. municipal) and geographic areas with varying

levels of social vulnerability. The qualitative data provided context and in-depth

understanding of the processes behind the observed quantitative differences.

Determinants of Social Inequality in Teresina:
Visualizing the Pathways
The social inequality observed in Teresina is not the result of a single factor but rather a

complex interplay of historical, social, economic, and political determinants. The following

diagrams, created using the DOT language, illustrate the key logical relationships and signaling

pathways that perpetuate these disparities.

The Cycle of Educational Inequality
Educational inequality in Teresina is a significant driver of broader social disparities. It is

perpetuated by a cycle involving the school system's structure and socio-economic factors.

Socio-Economic Status
of Families

Choice of School Network
(Public vs. Private)

Determines

Disparity in Educational Quality
and Resources

Leads to Unequal Academic
Performance

Results in Differential Access to
Higher Education & Better Jobs

Impacts

Intergenerational
Reproduction of Inequality

Contributes to

Reinforces

Click to download full resolution via product page

The Vicious Cycle of Educational Disadvantage in Teresina.

Socio-Spatial Segregation and Access to Opportunities
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The urban development of Teresina has led to a concentration of poverty in peripheral areas,

creating a feedback loop of limited access to essential services and opportunities.
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Urban Planning Policies
& Housing Programs

Concentration of Low-Income
Population in Peripheries

Deficient Public Infrastructure
(Sanitation, Transport, Health)

Limited Access to Quality
Public Services (e.g., Schools)

Distance from Job
Opportunities

Increased Social
Vulnerability

Reinforcement of
Socio-Spatial Segregation

feedback loop
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Socio-Economic Determinants

Healthcare System Factors

Income Level

Possession of Private
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Influences
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private care
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teresina]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1222245?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222245#social-inequality-and-its-determinants-in-teresina
https://www.benchchem.com/product/b1222245#social-inequality-and-its-determinants-in-teresina
https://www.benchchem.com/product/b1222245#social-inequality-and-its-determinants-in-teresina
https://www.benchchem.com/product/b1222245#social-inequality-and-its-determinants-in-teresina
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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